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Compound of Interest

Compound Name: Exo-5-norbornene-2-methanol

CAS No.: 67505-46-8

Cat. No.: B13455279

Get Quote

Executive Summary & Immediate Hazard Profile[1]
[2]
Exo-5-norbornene-2-methanol (CAS: 13360-81-1 or 95-12-5 for mixtures) presents a unique

disposal challenge often overlooked in standard solvent waste streams: Ring-Strain Reactivity.

[1]

While its flash point (~87–97°C) classifies it as a Combustible Liquid rather than a highly

Flammable one, the norbornene backbone possesses significant ring-strain energy (~27.2

kcal/mol).[1] Improper mixing with metathesis catalysts (e.g., Grubbs', Schrock) or strong

cationic initiators in a central waste drum can trigger Ring-Opening Metathesis Polymerization

(ROMP).[1] This reaction is exothermic and can lead to rapid pressurization or solidification of

waste containers.

Core Directive: Treat as a Non-Halogenated Organic Solvent waste, but strictly segregate from

active organometallic catalysts and strong oxidizers.
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Physicochemical Properties & Waste
Classification[1][3]
Effective disposal requires accurate characterization.[1] The following data validates the waste

stream selection.

Property Value Operational Implication

CAS Number
13360-81-1 (exo) / 95-12-5

(mix)

Use for waste manifesting and

labeling.[1]

Flash Point 87°C – 97°C (Closed Cup)

Combustible (Class IIIB). High

flash point reduces immediate

fire risk but still supports

combustion in incinerators.[1]

Boiling Point 97°C @ 20 mmHg

Low volatility; unlikely to

generate dangerous vapor

pressure in storage unless

heated.[1]

Density 1.027 g/mL

Heavier than water. Will form

the bottom layer in aqueous

biphasic waste mixtures.[1]

Water Solubility Immiscible / Low

Do NOT pour down drains. Will

foul phase separators and

traps.[1]

Reactivity Strained Alkene

Susceptible to exothermic

polymerization and

peroxidation.[1]

Regulatory Classification (RCRA - USA):

Primary Code: Not automatically D001 (Ignitable) because FP > 60°C (140°F), but typically

managed as D001 for fuel blending efficiency.

Secondary Code: None (unless mixed with listed solvents).
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The "Why": Mechanism of Hazard
Scientific Integrity & Causality

To ensure safety, researchers must understand the molecular behavior driving these protocols:

Ring Strain Release: The norbornene bicycle is highly strained. In the presence of transition

metal carbenes (waste from catalytic cycles), the ring opens to form a polymer chain. This

releases the strain energy as heat.[1] If this occurs in a sealed 20L waste carboy, the

temperature spike can boil remaining volatile solvents (e.g., DCM, Acetone), causing

container rupture.[1]

Allylic Oxidation: The C=C double bond is susceptible to oxidation.[1] Mixing with Nitric Acid

or Peroxides can lead to violent cleavage of the ring or formation of unstable epoxides.

Segregation & Disposal Workflow
Phase 1: Pre-Disposal Treatment (The "Quench")
CRITICAL STEP: If the waste solution contains active catalysts (Ru, Mo, W based), they must

be deactivated before entering the main waste stream.

Add Scavenger: Add excess ethyl vinyl ether or a phosphine scavenger to the reaction

mixture.[1]

Wait: Allow to stir for 30 minutes.

Verify: Ensure no gas evolution or heat generation is occurring.[1]

Phase 2: Waste Stream Selection
Follow this decision logic to select the correct container.
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Waste: Exo-5-norbornene-2-methanol

Is it Pure/Stock Chemical?

Identify Contaminants

No (Reaction Mix)

Lab Pack
(Original Container)

Yes (Expired/Unused)

Contains Active Catalyst?
(Grubbs, etc.)

Contains Halogens?
(DCM, Chloroform, etc.)

Stream A: Non-Halogenated
Organic Waste
(Fuel Blending)

No

Stream B: Halogenated
Organic Waste
(Incineration)

Yes (>2%)

No
STEP: Quench Catalyst
(Ethyl Vinyl Ether/Silica)

Yes

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating norbornenyl waste streams to prevent polymerization

and ensure regulatory compliance.

Phase 3: Containerization & Labeling[1]
Container Compatibility:

Preferred: High-Density Polyethylene (HDPE).[1] Norbornene methanol is compatible with

HDPE.[1]

Acceptable: Borosilicate Glass (Amber).[1]

Avoid: Low-density plastics if mixed with aggressive solvents like THF.[1]

Labeling Requirements:

Must list "Exo-5-norbornene-2-methanol" explicitly.[1]

Check "Irritant" and "Combustible/Flammable" hazards.[1]

Self-Validating Check: If the liquid in the waste container separates into two layers, ensure

the label lists both phases (e.g., "Aqueous phase" and "Organic phase"). Remember, this

chemical will sink in water (Density 1.027).

Emergency Procedures (Spills)
In the event of a spill outside the fume hood:

Isolate: Evacuate the immediate area. Although vapor pressure is low, respiratory irritation

(STOT SE 3) is a risk.

Extinguish: Remove ignition sources. While not highly flammable, it is combustible.[2]

Absorb: Use Vermiculite or Sand.[1][2]

Why? Do not use paper towels or sawdust if strong oxidizers are also present in the spill,

as this increases fire load.
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Clean: Wash the area with soap and water.[1][3][2] The alcohol group provides some polarity,

making surfactants effective for final cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Norbornene-2-methanol | Krackeler Scientific, Inc. [krackeler.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. assets.thermofisher.cn [assets.thermofisher.cn]

4. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Operational Guide: Safe Disposal of Exo-5-norbornene-
2-methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13455279/docs#operational-guide-safe-disposal-of-
exo-5-norbornene-2-methanol]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/directwebviewer/private/results.aspx
https://datasheets.scbt.com/sc-227005.pdf
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://datasheets.scbt.com/sc-227005.pdf
https://www.guidechem.com/dictionary/en/95-12-5.html
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://www.benchchem.com/product/b13455279?utm_src=pdf-custom-synthesis#bc-rfq
https://www.krackeler.com/catalog/sigma/ALDRICH/248533
https://datasheets.scbt.com/sc-227005.pdf
https://assets.thermofisher.cn/DirectWebViewer/errorpage.aspx?aspxerrorpath=/directwebviewer/private/results.aspx
https://www.guidechem.com/dictionary/en/95-12-5.html
https://www.benchchem.com/product/b13455279/docs#operational-guide-safe-disposal-of-exo-5-norbornene-2-methanol
https://www.benchchem.com/product/b13455279/docs#operational-guide-safe-disposal-of-exo-5-norbornene-2-methanol
https://www.benchchem.com/product/b13455279/docs#operational-guide-safe-disposal-of-exo-5-norbornene-2-methanol
https://www.benchchem.com/product/b13455279/docs#operational-guide-safe-disposal-of-exo-5-norbornene-2-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13455279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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